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Compound of Interest

Compound Name: Triethylgermane

Cat. No.: B074486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of triethylgermane in

commonly used organic solvents. While precise quantitative solubility data is not extensively

available in published literature, this document consolidates information based on the

physicochemical properties of triethylgermane and the general principles of solubility for

organometallic compounds. This guide also includes a detailed experimental protocol for

determining solubility and a workflow diagram to visually represent the process.

Physicochemical Properties of Triethylgermane
A fundamental understanding of triethylgermane's physical and chemical properties is crucial

for its application in research and synthesis.
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Property Value

Chemical Formula C₆H₁₆Ge

Molecular Weight 160.83 g/mol

Appearance Clear, colorless liquid

Density 0.994 g/mL at 25 °C

Boiling Point 121-122 °C at 20 mmHg

Refractive Index n20/D 1.433

Flash Point 8 °C (47 °F)

Water Solubility
Reported as soluble (46 g/100 mL at 26°C), but

reacts slowly with water.[1]

Solubility Profile in Organic Solvents
The principle of "like dissolves like" is the primary determinant of solubility for covalent

compounds.[2][3][4] Triethylgermane, with its nonpolar ethyl groups and the relatively low

polarity of the Ge-H bond, is considered a nonpolar molecule. Therefore, it is expected to be

highly soluble or miscible with nonpolar or weakly polar aprotic organic solvents.[2]

Organogermanium compounds are generally noted for their stability and solubility in organic

solvents.

The following table summarizes the expected qualitative solubility of triethylgermane in

several common organic solvents. For liquid solutes like triethylgermane, high solubility is

often expressed as miscibility, meaning they are soluble in all proportions to form a single

homogeneous phase.
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Solvent Chemical Formula Solvent Type
Expected
Qualitative
Solubility

Hexane C₆H₁₄ Nonpolar Aliphatic Miscible

Toluene C₇H₈ Nonpolar Aromatic Miscible

Diethyl Ether (C₂H₅)₂O Weakly Polar Aprotic Miscible

Tetrahydrofuran (THF) C₄H₈O Weakly Polar Aprotic Miscible

Dichloromethane

(DCM)
CH₂Cl₂ Weakly Polar Aprotic Miscible

Experimental Protocol for Determining Miscibility
The following is a detailed methodology for determining the miscibility of triethylgermane in an

organic solvent at ambient temperature. This protocol is a general procedure and should be

performed in a fume hood with appropriate personal protective equipment, given the flammable

and potentially toxic nature of the reagents.

Materials:

Triethylgermane

High-purity organic solvent (e.g., THF, hexane, toluene)

Calibrated pipettes or syringes

A series of clean, dry glass vials with caps

Vortex mixer

Procedure:

Preparation: Label a series of glass vials for each solvent and the intended volume ratios to

be tested (e.g., 1:9, 1:4, 3:7, 1:1, 7:3, 4:1, 9:1 triethylgermane to solvent).
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Addition of Components:

Using a calibrated pipette or syringe, add the desired volume of the organic solvent to

each corresponding labeled vial.

In the same manner, add the corresponding volume of triethylgermane to each vial.

Mixing: Securely cap each vial and agitate thoroughly using a vortex mixer for at least 30

seconds to ensure complete mixing.

Observation:

Allow the vials to stand undisturbed for a minimum of 5 minutes.

Visually inspect each vial against a well-lit background. The formation of a single, clear,

homogeneous liquid phase indicates miscibility at that ratio. The presence of two distinct

layers, cloudiness (turbidity), or the formation of droplets indicates immiscibility or partial

miscibility.

Confirmation: If miscibility is observed at all tested ratios, the two liquids are considered

miscible.

Experimental Workflow
The following diagram illustrates the logical steps for the experimental determination of

miscibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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